Cas no 1353963-09-3 ((4-Tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid)

• Product Name: (4-Tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid
• CAS No: 1353963-09-3
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• CID: 2158380
• Update Time: 2025-05-24

(4-Tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Tert-butoxycarbonylamino-cyclohexylamino)-acetic acid
• (1R,4R)-(4-tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid
• 2-((4-((tert-Butoxycarbonyl)amino)cyclohexyl)amino)acetic acid
• AM93267
• AM102036
• (4-tert-Butoxycarbonylaminocyclohexylamino)acetic acid
• (1R,4R)-(4-tert-Butoxycarbonylaminocyclohexylamino)acetic acid
• N-[trans-4-({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)cyclohexyl]glycine
• (4-Tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid

• Inchi： 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-10-6-4-9(5-7-10)14-8-11(16)17/h9-10,14H,4-8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： WCZRSCYAPRHDNJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)NCC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 317
• Topological Polar Surface Area: 87.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Tert-Butoxycarbonylamino-cyclohexylamino)-acetic acid

Compound CAS No. 1353963-09-3: (4-Tert-Butoxycarbonylamino-Cyclohexylamino)-Acetic Acid

The compound with CAS No. 1353963-09-3, commonly referred to as (4-Tert-Butoxycarbonylamino-Cyclohexylamino)-Acetic Acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclohexane ring substituted with a tert-butoxycarbonylamino group and an acetic acid moiety, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of tert-butoxycarbonyl (Boc) groups in protecting amino functionalities during organic synthesis. The presence of the Boc group in this compound ensures stability during reaction conditions, allowing for precise control over the synthesis process. Researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules, particularly in the development of peptide-based drugs.

The cyclohexylamine moiety in (4-Tert-Butoxycarbonylamino-Cyclohexylamino)-Acetic Acid contributes to its unique pharmacokinetic properties. Studies have shown that the cyclohexane ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems. Additionally, the acetic acid group introduces acidity, which can be exploited in various chemical transformations to generate derivatives with enhanced therapeutic potential.

One of the most promising applications of this compound is in the field of oncology. Researchers have investigated its role as a precursor in the synthesis of anticancer agents. By modifying the substituents on the cyclohexane ring or altering the acetic acid group, scientists can tailor the molecule's properties to target specific cancer cells while minimizing toxicity to healthy tissues.

Furthermore, recent advancements in green chemistry have led to innovative methods for synthesizing (4-Tert-Butoxycarbonylamino-Cyclohexylamino)-Acetic Acid. These methods emphasize sustainability and efficiency, reducing waste and energy consumption during production. For instance, catalytic asymmetric synthesis has been employed to construct the chiral centers present in this compound, ensuring high enantiomeric excess and improving overall yield.

The structural versatility of this compound also makes it a valuable tool in combinatorial chemistry. By systematically varying substituents on the cyclohexane ring or modifying the Boc group, researchers can generate libraries of related compounds for high-throughput screening. This approach has significantly accelerated drug discovery processes, enabling scientists to identify potential leads more efficiently.

In conclusion, (4-Tert-Butoxycarbonylamino-Cyclohexylamino)-Acetic Acid (CAS No. 1353963-09-3) is a multifaceted compound with wide-ranging applications in organic synthesis and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and drug delivery systems, positions it as a key player in future research and development efforts.